![molecular formula C18H23N5O3 B5588371 4-methoxy-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide](/img/structure/B5588371.png)
4-methoxy-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide
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Overview
Description
4-methoxy-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide, also known as MP-A08, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications.
Scientific Research Applications
Synthesis and Biological Activities
Researchers have synthesized various derivatives of "4-methoxy-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide" to explore their biological activities. For example, novel compounds were prepared to investigate their analgesic and anti-inflammatory activities, highlighting the potential of these derivatives as cyclooxygenase inhibitors with significant COX-2 selectivity and potential anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study synthesized derivatives aimed at imaging of LRRK2 enzyme in Parkinson's disease, underscoring the compound's relevance in developing diagnostic tools (Wang, Gao, Xu, & Zheng, 2017).
Gastrokinetic Agents
Derivatives of "this compound" have also been evaluated for their gastrokinetic activity. Some compounds showed potent in vivo gastric emptying activity, suggesting their potential as gastrokinetic agents (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).
Antimicrobial Activities
Another avenue of research has involved the synthesis of derivatives to assess their antimicrobial activities. Certain synthesized compounds exhibited good or moderate activities against test microorganisms, indicating the potential of these derivatives in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
Neuroleptic Activity
The derivatives have also been designed and synthesized as potential neuroleptics, showing inhibitory effects on apomorphine-induced stereotyped behavior in rats. This suggests their application in the treatment of psychosis and as potent drugs with few side effects (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methoxy-N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O3/c1-25-15-4-2-14(3-5-15)18(24)20-7-6-19-16-12-17(22-13-21-16)23-8-10-26-11-9-23/h2-5,12-13H,6-11H2,1H3,(H,20,24)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCSFZSFWWQPEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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